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Compound of Interest

Compound Name: Fmoc-Val-Val-OMe

Cat. No.: B15498930

This technical guide provides a comprehensive overview of the physicochemical properties of
Na-Fmoc-L-valyl-L-valine methyl ester (Fmoc-Val-Val-OMe). The information is intended for
researchers, scientists, and professionals in the field of drug development and peptide
chemistry.

Core Physicochemical Data

Quantitative data for Fmoc-Val-Val-OMe is summarized in the table below. It is important to
note that while some properties can be theoretically calculated, specific experimental data for
this dipeptide methyl ester is not widely available in the public domain. Data for the constituent
protected amino acid, Fmoc-Val-OH, is provided for reference.
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Reference Value (Fmoc-

Property Value (Fmoc-Val-Val-OMe)
Val-OH)

Molecular Formula C28H36N205 C20H21NO4
Molecular Weight 480.60 g/mol (Calculated) 339.39 g/mol [1][2][3]

White to off-white crystalline White to off-white crystalline
Appearance ]

powder (Predicted) powder[4]
Melting Point (°C) Not available 143-145][3][5]

Soluble in common organic
Solubility solvents such as DMF, DMSO,
and NMP (Predicted)[4][6][7]

Soluble in DMF, DMSO,
NMP[4][6][7]

Optical Rotation [a]D Not available -17.5° (c=1, DMF)[5]

Synthesis and Purification

The synthesis of Fmoc-Val-Val-OMe is typically achieved through solid-phase peptide
synthesis (SPPS) using the Fmoc/tBu strategy. This method offers advantages such as milder
reaction conditions compared to Boc chemistry, making it suitable for a wide range of peptides,
including those with sensitive modifications.[8][9][10]

General Experimental Protocol for Solid-Phase
Synthesis

A general workflow for the solid-phase synthesis of Fmoc-Val-Val-OMe is outlined below. This
process involves the sequential coupling of Fmoc-protected amino acids to a solid support
resin, followed by cleavage and purification.
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Figure 1: General workflow for the solid-phase synthesis of a dipeptide.
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Detailed Steps:

Resin Preparation: A suitable resin, such as a pre-loaded Wang or 2-chlorotrityl chloride
resin with L-valine methyl ester, is swelled in an appropriate solvent like dichloromethane
(DCM) or dimethylformamide (DMF).

Fmoc Deprotection: The Fmoc protecting group from the resin-bound valine is removed
using a solution of 20% piperidine in DMF.[11] The completion of this step can be monitored
by a colorimetric test, such as the Kaiser test or by monitoring the UV absorbance of the
dibenzofulvene-piperidine adduct.[12]

Amino Acid Coupling: The second amino acid, Fmoc-Val-OH, is activated using a coupling
reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) in DMF or NMP.[13] This activated
amino acid is then added to the resin to form the peptide bond.

Washing: The resin is thoroughly washed with DMF and DCM to remove any unreacted
reagents and byproducts.

Final Fmoc Deprotection: The Fmoc group of the N-terminal valine is removed as described
in step 2.

Cleavage and Deprotection: The dipeptide is cleaved from the resin, and any side-chain
protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic
acid (TFA) and scavengers.

Purification: The crude peptide is purified using reversed-phase high-performance liquid
chromatography (RP-HPLC).

Characterization: The purified Fmoc-Val-Val-OMe is characterized to confirm its identity and
purity.

Characterization Methods

The identity and purity of the synthesized Fmoc-Val-Val-OMe are confirmed using a
combination of analytical techniques.

High-Performance Liquid Chromatography (HPLC)
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Analytical RP-HPLC is used to determine the purity of the final product. A typical method would
involve a C18 column with a gradient of acetonitrile in water (both containing 0.1% TFA). Purity
of 299.0% is often desired for research applications.[14]

Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight of the synthesized peptide. For
Fmoc-Val-Val-OMe, the expected monoisotopic mass would be calculated and compared with
the experimental value obtained from techniques like Electrospray lonization (ESI-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy is a powerful tool for structural elucidation. Although a specific spectrum
for Fmoc-Val-Val-OMe is not readily available, the spectrum of Fmoc-L-Valine in DMSO-d6
shows characteristic peaks that can be used as a reference for identifying the valine and Fmoc
moieties in the dipeptide.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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